Cas no 1344550-06-6 ((2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine
• CAS No: 1344550-06-6
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5750256
• PubChem ID: 131587200
• Update Time: 2025-06-08

(2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1344550-06-6
• (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine
• EN300-1847130

• Inchi： 1S/C11H16FN/c1-8-4-3-5-10(11(8)12)7-6-9(2)13/h3-5,9H,6-7,13H2,1-2H3/t9-/m1/s1
• InChI Key： LKQTWBWXDFYZKK-SECBINFHSA-N
• SMILES： FC1C(C)=CC=CC=1CC[C@@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine

Introduction to (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine (CAS No. 1344550-06-6)

(2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine, also known by its CAS number 1344550-06-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated aromatic ring and a chiral center, which contribute to its potential therapeutic applications.

The chemical structure of (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine consists of a butan-2-amine moiety attached to a 2-fluoro-3-methylphenyl group. The presence of the fluorine atom and the methyl group on the aromatic ring imparts specific physicochemical properties that are crucial for its biological activity. The chiral center at the butan-2-amine position further adds to its complexity and potential for enantioselective interactions with biological targets.

Recent studies have highlighted the potential of (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in preclinical models. Research has demonstrated that it can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease.

In addition to its neurological applications, (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. It also shows low plasma protein binding, which allows for better distribution to target tissues. Metabolism studies have revealed that it is primarily metabolized by cytochrome P450 enzymes, with major metabolites being excreted via urine and feces.

To further enhance its therapeutic efficacy, various prodrug strategies have been explored for (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine. Prodrugs are designed to improve the pharmacokinetic properties of the parent compound by enhancing solubility, stability, or permeability. For example, ester prodrugs have been developed to improve oral bioavailability and reduce first-pass metabolism. These prodrugs are converted back to the active form in vivo through enzymatic or chemical processes.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine in human subjects. Early phase I trials have demonstrated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are focused on assessing its efficacy in specific patient populations, such as those with depression or inflammatory diseases. Preliminary results from these trials have been encouraging, with significant improvements observed in symptom scores and quality of life measures.

In conclusion, (2R)-4-(2-fluoro-3-methylphenyl)butan-2-amine (CAS No. 1344550-06-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.